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Compound of Interest

Compound Name:
Tert-butyl 2-ethynylmorpholine-4-

carboxylate

CAS No.: 1416229-07-6

Cat. No.: B1433881

Get Quote

Executive Summary
Tert-butyl 2-ethynylmorpholine-4-carboxylate is a versatile, chiral heterobifunctional building

block utilized in chemical biology and medicinal chemistry.[1] Its structural utility lies in its two

orthogonal reactive handles:

Terminal Alkyne (C2 position): A bio-orthogonal handle ready for Copper-Catalyzed Azide-

Alkyne Cycloaddition (CuAAC), or "Click Chemistry."[1]

Boc-Protected Secondary Amine (N4 position): A latent nucleophile that can be deprotected

to facilitate conjugation to activated esters or carboxylic acids.[1]

This Application Note provides a rigorous protocol for labeling azide-functionalized

biomolecules (proteins, glycans, or oligonucleotides) with this morpholine scaffold via CuAAC.

Additionally, it outlines the "Inverse Labeling" strategy, where the molecule serves as a linker to

install an alkyne handle onto a protein target.[1]
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Chemical Properties & Handling
Property Specification

IUPAC Name tert-butyl 2-ethynylmorpholine-4-carboxylate

Molecular Formula C₁₁H₁₇NO₃

Molecular Weight 211.26 g/mol

Solubility
Soluble in organic solvents (DMSO, DMF, DCM,

Methanol).[1] Sparingly soluble in water.[1]

Storage -20°C, desiccated. Protect from moisture.[1]

Stability

Stable under standard laboratory conditions.[1]

Avoid strong acids (removes Boc) unless

intended.[1]

Preparation of Stock Solutions:

Solvent: Anhydrous Dimethyl Sulfoxide (DMSO) is recommended for biological applications

to ensure miscibility with aqueous buffers.[1]

Concentration: Prepare a 100 mM stock solution.

Calculation: Dissolve 21.1 mg in 1.0 mL DMSO.

Storage: Aliquot into single-use vials and store at -20°C. Avoid repeated freeze-thaw cycles.

Experimental Workflows
The versatility of this molecule allows for two distinct labeling strategies.[1]

Strategy A: Direct "Click" Labeling (Primary Protocol)
Objective: Attach the morpholine scaffold to an Azide-labeled biomolecule. Mechanism: The

terminal alkyne of the morpholine reacts with the azide on the biomolecule via CuAAC to form a

stable 1,2,3-triazole linkage.[1] Application: Fragment-based drug discovery (morpholine

screening), capping unreacted azides, or metabolic probe derivatization.[1]
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Strategy B: Linker Installation (Advanced)
Objective: Install the alkyne-morpholine motif onto a native protein/peptide.[1] Mechanism:

Deprotection: Remove the Boc group (TFA/DCM) to expose the secondary amine.[1]

Conjugation: React the free amine with an NHS-ester or activated carboxyl on the protein.[1]

Result: An alkyne-functionalized protein ready for downstream Click chemistry.

Visual Workflow: Dual-Path Labeling Strategy

Strategy A: Click Labeling

Strategy B: Linker Installation

Tert-butyl 2-ethynylmorpholine-4-carboxylate
(Alkyne + Boc-Amine)

CuAAC Reaction
(CuSO4 / THPTA / Ascorbate)

Alkyne Reactivity

Boc Deprotection
(TFA or HCl)

Amine Activation

Biomolecule-Azide Biomolecule-Triazole-Morpholine(Boc)

Morpholine-Alkyne
(Free Amine)

Biomolecule-Amide-Morpholine-AlkyneConjugation

Biomolecule-NHS/COOH

Click to download full resolution via product page

Caption: Dual-pathway utility of the morpholine scaffold: Direct Click Labeling (Top) vs. Linker

Installation (Bottom).

Protocol: CuAAC Labeling of Azide-Modified
Biomolecules
This protocol describes the conjugation of Tert-butyl 2-ethynylmorpholine-4-carboxylate to

an azide-modified protein.[1]

Reagents Required
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Azide-Labeled Protein: 1–5 mg/mL in PBS (pH 7.4). Avoid buffers with chelators (EDTA,

EGTA) or reducing agents (DTT, TCEP) as they interfere with Copper.[1]

Morpholine Alkyne Stock: 100 mM in DMSO.

CuSO₄ Solution: 20 mM in water (freshly prepared).

THPTA Ligand: 50 mM in water. (Tris(3-hydroxypropyltriazolylmethyl)amine).[1][2] Crucial for

protecting proteins from oxidative damage and maintaining Cu(I) solubility.[1][3]

Sodium Ascorbate: 100 mM in water (Prepare immediately before use).

Aminoguanidine (Optional): 100 mM in water (Prevents protein cross-linking by oxidized

ascorbate byproducts).[1]

Step-by-Step Procedure
1. Pre-Complexation of Copper (Catalyst Mix)
Premixing Copper and Ligand is critical to prevent protein degradation.[1]

In a clean microcentrifuge tube, mix THPTA and CuSO₄ in a 5:1 molar ratio.

Example: Mix 10 µL of 50 mM THPTA with 5 µL of 20 mM CuSO₄.[1]

Incubate for 5 minutes at Room Temperature (RT). The solution should remain clear

blue/green.[1]

2. Reaction Setup
Transfer 50 µL of Azide-Protein (approx. 50–100 µM) into a reaction tube.

Add 1 µL of Morpholine Alkyne stock (Final conc: ~2 mM). Ensure >20-fold molar excess

over protein.

Add 3 µL of the Cu-THPTA Complex prepared in Step 1.

(Optional) Add 5 µL of 100 mM Aminoguanidine.

Initiate Reaction: Add 5 µL of 100 mM Sodium Ascorbate.
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Mix: Vortex gently and flush the headspace with Nitrogen or Argon (optional but

recommended to preserve Cu(I)).

Incubation: Incubate at RT for 30–60 minutes in the dark with mild agitation.

3. Purification
Quench: Add EDTA to a final concentration of 10 mM to chelate the copper.

Cleanup: Remove excess reagents using:

Spin Desalting Columns (e.g., Zeba Spin, 7K MWCO).[1]

Dialysis against PBS.[1]

Storage: Store the labeled protein at 4°C or -80°C depending on protein stability.

Advanced Protocol: Boc-Deprotection & Linker
Installation
Use this protocol if you intend to use the molecule as a linker to install an alkyne on a protein

lysine residue.[1]

Step 1: Boc-Deprotection[1][4]
Dissolve Tert-butyl 2-ethynylmorpholine-4-carboxylate (10 mg) in 1 mL DCM

(Dichloromethane).

Add 1 mL TFA (Trifluoroacetic acid).

Stir at RT for 60 minutes. Monitor by TLC or LC-MS (Loss of Boc mass: -100 Da).[1]

Evaporate solvent under nitrogen flow or rotary evaporation.[1]

Workup: Re-dissolve in minimal Methanol and precipitate with cold Ether (if solid) or use

directly as the TFA salt (neutralize in the next step).

Step 2: Conjugation to Protein (NHS Ester Method)
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Note: Since the morpholine amine is secondary, it is less nucleophilic than a primary amine.[1]

High pH (8.0–8.[1]5) and excess reagent are required.

Protein Prep: Buffer exchange protein into 0.1 M NaHCO₃ (pH 8.3).

Linker Activation (In Situ):

If attaching to a Carboxyl-Protein: Use EDC/NHS activation of the protein first.[1]

If attaching to an NHS-Protein (e.g., commercial NHS-activated scaffold): Proceed to step

3.[1]

Alternative: If the protein has native lysines, you must activate the Morpholine Amine with

a bifunctional linker (e.g., DSC - Disuccinimidyl carbonate) to turn it into an NHS-

carbamate, then react with protein.[1]

Simpler Route: Use the deprotected morpholine to react with an Epoxide or Activated

Halide on the biomolecule.[1]

Quality Control & Validation
Method Purpose Expected Outcome

LC-MS (ESI) Confirm covalent attachment

Mass shift corresponding to

+Morpholine adduct (+211 Da

for full molecule, or +111 Da if

Boc removed).[1]

Fluorescence Functional Validation

If the morpholine is a "silent"

label, perform a secondary

Click reaction with a

Fluorophore-Azide to verify the

alkyne is active.[1]

H-NMR Purity of Small Molecule

Confirm presence of terminal

alkyne proton (~2.2 ppm) and

Boc peak (~1.4 ppm) before

use.
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Troubleshooting Guide
Precipitation of Protein:

Cause: Copper concentration too high or unstable Cu(I).[1]

Solution: Increase THPTA ligand ratio (up to 10:1 vs Cu). Keep DMSO < 10% final volume.

Low Labeling Efficiency:

Cause: Oxidation of Cu(I) to Cu(II).[1]

Solution: Use fresh Ascorbate.[1][3] Perform reaction under inert gas (N₂). Add more

catalyst after 30 mins.

Boc Group Instability:

Cause: Acidic buffer.[1]

Solution: Ensure Click reaction is performed at pH 7.0–8.0.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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